Cas no 946226-12-6 (N-(3-acetamidophenyl)-2-(2-{(2-methoxyphenyl)carbamoylamino}-1,3-thiazol-4-yl)acetamide)

• Product Name: N-(3-acetamidophenyl)-2-(2-{(2-methoxyphenyl)carbamoylamino}-1,3-thiazol-4-yl)acetamide
• CAS No: 946226-12-6
• MF: C₂₁H₂₁N₅O₄S
• MW: 439.487542867661
• CID: 6260158
• PubChem ID: 26841745
• Update Time: 2025-07-20

N-(3-acetamidophenyl)-2-(2-{(2-methoxyphenyl)carbamoylamino}-1,3-thiazol-4-yl)acetamide Chemical and Physical Properties

Names and Identifiers

• N-(3-acetamidophenyl)-2-(2-{(2-methoxyphenyl)carbamoylamino}-1,3-thiazol-4-yl)acetamide
• N-(3-acetamidophenyl)-2-(2-(3-(2-methoxyphenyl)ureido)thiazol-4-yl)acetamide
• AKOS004945338
• 946226-12-6
• N-(3-acetamidophenyl)-2-(2-{[(2-methoxyphenyl)carbamoyl]amino}-1,3-thiazol-4-yl)acetamide
• F2096-0832
• N-(3-acetamidophenyl)-2-[2-[(2-methoxyphenyl)carbamoylamino]-1,3-thiazol-4-yl]acetamide

• Inchi： 1S/C21H21N5O4S/c1-13(27)22-14-6-5-7-15(10-14)23-19(28)11-16-12-31-21(24-16)26-20(29)25-17-8-3-4-9-18(17)30-2/h3-10,12H,11H2,1-2H3,(H,22,27)(H,23,28)(H2,24,25,26,29)
• InChI Key： PEJQDWCWUOYLBA-UHFFFAOYSA-N
• SMILES： S1C=C(CC(NC2C=CC=C(C=2)NC(C)=O)=O)N=C1NC(NC1C=CC=CC=1OC)=O

Computed Properties

• Exact Mass: 439.13142534g/mol
• Monoisotopic Mass: 439.13142534g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 4
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 31
• Rotatable Bond Count: 7
• Complexity: 637
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.8
• Topological Polar Surface Area: 150Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives N-phenylureas

Additional information on N-(3-acetamidophenyl)-2-(2-{(2-methoxyphenyl)carbamoylamino}-1,3-thiazol-4-yl)acetamide

Professional Introduction to N-(3-acetamidophenyl)-2-(2-{(2-methoxyphenyl)carbamoylamino}-1,3-thiazol-4-yl)acetamide (CAS No. 946226-12-6)

N-(3-acetamidophenyl)-2-(2-{(2-methoxyphenyl)carbamoylamino}-1,3-thiazol-4-yl)acetamide is a sophisticated chemical compound that has garnered significant attention in the field of pharmaceutical research and development. This compound, identified by its CAS number 946226-12-6, represents a convergence of advanced organic synthesis and medicinal chemistry, offering potential applications in the treatment of various therapeutic conditions. The molecular structure of this compound is characterized by its intricate arrangement of functional groups, including amides, thioureas, and aromatic rings, which contribute to its unique pharmacological properties.

The N-(3-acetamidophenyl) moiety in the compound's name is a key pharmacophore that influences its biological activity. Acetamidophenyl derivatives are well-documented for their role in modulating enzyme activity and receptor interactions. Specifically, this group has been implicated in the inhibition of enzymes such as carbonic anhydrase and proteases, which are often targeted in the management of neurological disorders and inflammatory conditions. The presence of the acetamide group also enhances the compound's solubility and bioavailability, making it a promising candidate for drug formulation.

The second major component, 2-(2-{(2-methoxyphenyl)carbamoylamino}-1,3-thiazol-4-yl)acetamide, introduces a thiourea-like structure that is known for its antimicrobial and anti-inflammatory properties. The thiazole ring is a common scaffold in medicinal chemistry, frequently employed in the development of drugs targeting bacterial infections and immune responses. The carbamoylamino group further extends the compound's potential therapeutic spectrum by engaging with biological targets such as kinases and transcription factors. This dual functionality makes the compound particularly interesting for its multitargeted approach to therapeutic intervention.

Recent advancements in computational chemistry have enabled researchers to predict the binding affinities and interaction profiles of such complex molecules with high precision. Studies utilizing molecular docking simulations have suggested that N-(3-acetamidophenyl)-2-(2-{(2-methoxyphenyl)carbamoylamino}-1,3-thiazol-4-yl)acetamide may interact with a variety of protein targets, including those involved in cell signaling pathways associated with cancer and neurodegenerative diseases. These computational findings have laid the groundwork for experimental validation and further exploration of the compound's pharmacological potential.

In vitro studies have begun to unravel the mechanistic basis of the compound's activity. Initial experiments have demonstrated inhibitory effects on certain enzymes linked to inflammation and oxidative stress, suggesting a possible role in managing chronic inflammatory diseases such as rheumatoid arthritis and atherosclerosis. Additionally, preliminary data indicate that the compound may exhibit neuroprotective properties by modulating pathways associated with neuronal survival and apoptosis. These findings are particularly encouraging given the increasing prevalence of neurodegenerative disorders worldwide.

The synthesis of N-(3-acetamidophenyl)-2-(2-{(2-methoxyphenyl)carbamoylamino}-1,3-thiazol-4-yl)acetamide represents a testament to the progress achieved in synthetic organic chemistry over recent decades. The multi-step synthesis involves strategic functional group transformations, including condensation reactions, cyclization processes, and protective group strategies, all of which are critical for achieving high yields and purity. Advanced synthetic methodologies have also enabled researchers to introduce structural variations efficiently, allowing for rapid optimization of pharmacological properties.

The potential applications of this compound extend beyond traditional therapeutic areas. Its unique chemical structure suggests utility in developing novel agrochemicals and industrial catalysts. The incorporation of bioactive moieties into non-pharmaceutical compounds has been a growing trend in sustainable chemistry, aimed at creating environmentally friendly alternatives to conventional chemical products. Furthermore, the principles derived from studying N-(3-acetamidophenyl)-2-(2-{(2-methoxyphenyl)carbamoylamino}-1,3-thiazol-4-yl)acetamide may inform future research into other complex organic molecules with diverse applications.

Ethical considerations are paramount in pharmaceutical research, particularly when dealing with compounds that may have significant therapeutic implications. Ensuring that research is conducted responsibly involves rigorous adherence to regulatory guidelines and ethical standards. The development pipeline for N-(3-acetamidophenyl)-2-(2-{(2-methoxyphenyl)carbamoylamino}-1,3-thiazol-4-yl)acetamide is designed to meet these high standards, with thorough preclinical testing before human trials commence. This approach minimizes risks while maximizing potential benefits for patients who may suffer from conditions currently without effective treatments.

The integration of interdisciplinary approaches has been instrumental in advancing our understanding of this compound's properties. Collaboration between chemists, biologists, pharmacologists, and computer scientists has facilitated a holistic view of its potential applications. Such interdisciplinary efforts are essential for translating laboratory discoveries into tangible medical advancements. As research continues to evolve, it is anticipated that new insights will emerge regarding the full therapeutic potential of N-(3-acetamidophenyl)-2-(2-{(2-methoxyphenyl)carbamoylamino}-1,3-thiazol-4-yl)acetamide.

In conclusion, N-(3-acetamidophenyl)-2-(2-{(2-methoxyphenyl)carbamoylamino}-1,3-thiazol-4-yl)acetamide (CAS No. 946226-12-6) stands as a remarkable example of how intricate molecular design can lead to novel therapeutic opportunities. Its complex structure combines multiple pharmacophoric elements that suggest broad applicability across various disease states. As ongoing research continues to uncover its mechanisms of action and optimize its synthetic pathways，this compound holds promise not only as a potential drug candidate but also as a cornerstone for future advancements in medicinal chemistry.